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Compound of Interest

Compound Name: Boc-His-OMe

Cat. No.: B558408 Get Quote

Essential Safety and Handling Guide for Boc-
His-OMe
For researchers and scientists in drug development, the proper handling of chemical reagents

like N-α-t-Butoxycarbonyl-L-histidine methyl ester (Boc-His-OMe) is fundamental to ensuring

laboratory safety and procedural integrity. This guide provides immediate, essential safety and

logistical information, including detailed operational and disposal plans for Boc-His-OMe (CAS

No. 2488-14-4).

While some safety data sheets (SDS) indicate that Boc-His-OMe is not classified as a

hazardous substance under OSHA's Hazard Communication Standard, it is prudent to handle it

with care to mitigate any potential risks.[1] Conflicting information exists for similar di-protected

compounds, which are listed with potential hazards including carcinogenicity, mutagenicity, and

skin and eye irritation.[2] Therefore, a cautious approach is recommended.

Hazard Summary & Quantitative Data
Although specific occupational exposure limits for Boc-His-OMe have not been established, it

is advisable to minimize exposure.[2] The following table summarizes key data for this

compound.
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Property Value Source(s)

Molecular Formula C₁₂H₁₉N₃O₄ [3]

Molecular Weight 269.30 g/mol [3][4]

Physical Form Solid, white to off-white powder [4]

CAS Number 2488-14-4 [1][3][5]

Storage Temperature

Store in a cool, dry place.

Some sources recommend 0-

8°C.

[2][6]

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE should be worn when handling Boc-His-OMe:

Category Requirement Rationale

Eye Protection

Chemical safety goggles or

glasses conforming to EN 166

(EU) or NIOSH (US).

To prevent eye irritation from

potential dust particles.[7][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use.

To prevent skin contact and

potential irritation.[1][7][8]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated or exposure

limits are exceeded, a NIOSH-

approved respirator is

recommended.

To avoid inhalation of dust

which may cause respiratory

tract irritation.[8][9]

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[8]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.[8]
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Operational Plan: Step-by-Step Handling
Procedures
All work with Boc-His-OMe should be conducted in a designated area, such as a chemical

fume hood, to minimize inhalation exposure.[2]

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Segregate from incompatible materials, particularly strong oxidizing agents.[8][9]

2. Handling and Use:

Ensure adequate ventilation.[1]

Avoid the formation of dust and aerosols.[7]

Weigh the compound in a ventilated enclosure.

Use non-sparking tools.[7]

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

3. First-Aid Measures:

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor.[7]

Following skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[7]

Following eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[1]
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If ingested: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1]

Disposal Plan
The primary method for the disposal of Boc-His-OMe waste is through a licensed and

reputable chemical waste disposal company.[2] Under no circumstances should this chemical

be disposed of in the general trash or poured down the drain.[8]

1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with Boc-His-OMe, including residual

product, gloves, weighing papers, and disposable labware, in a dedicated, leak-proof, and

clearly labeled hazardous waste container.[2][8]

Liquid Waste: Solutions containing Boc-His-OMe should be collected in a separate, sealed,

and appropriately labeled hazardous waste container. Do not mix with other solvent waste

streams unless permitted by your institution's environmental health and safety (EHS) office.

[2]

2. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.[2]

Ensure containers are tightly sealed to prevent leaks or spills.[2]

Segregate from incompatible materials.[2]

3. Final Disposal:

Arrange for the pickup of the hazardous waste container with your institution's EHS office or

their designated licensed chemical waste disposal contractor.[8]

The final disposal will likely involve incineration at a permitted facility to ensure the complete

destruction of the compound.[8]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling Boc-His-OMe in a

laboratory setting.

Boc-His-OMe Handling Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Boc-His-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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